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Compound of Interest

Compound Name: Solvent blue 97

Cat. No.: B1584085

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of polyester fibers using
Solvent Blue 97, a disperse dye known for its application in coloring plastics and synthetic
fibers. The following sections detail the principles of staining, a comprehensive experimental
protocol, and key performance data.

Principle of Staining

Solvent Blue 97 is a non-ionic, water-insoluble dye classified as a disperse dye. The staining
of hydrophobic polyester fibers with disperse dyes is a process of transferring the dye from an
aqueous dispersion into the solid organic fiber.[1] Heat is a critical factor in this process, as it
increases the energy of the dye molecules and swells the amorphous regions of the polyester
fibers, allowing the dye molecules to penetrate and become physically trapped within the fiber
structure.[2][3] The use of a dispersing agent is essential to maintain a stable and fine
dispersion of the dye in the aqueous bath. The pH of the dye bath is typically maintained in a
slightly acidic range to ensure dye stability and optimal uptake by the polyester fiber.[1][3]

Quantitative Data Summary

While specific quantitative data for staining polyester fibers with Solvent Blue 97 is not
extensively published in comparative studies, the following table summarizes the known
properties of the dye itself, which are critical for experimental design and application.
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Property Value Source
Chemical Class Anthraquinone [4]
CAS Number 32724-62-2 [5]
Molecular Formula C36H38N202 [4]
Heat Resistance 300°C [5]
Light Fastness Grade 7 (out of 8) [6]
Migration Resistance Good [71[81I9]

N Insoluble in water, soluble in
Solubility ] [41[5]
organic solvents

Experimental Protocol: High-Temperature Exhaust
Staining

This protocol outlines a standard high-temperature exhaust method for staining polyester fibers
with Solvent Blue 97 in a laboratory setting.

Materials and Reagents:

Polyester fiber, yarn, or fabric

e Solvent Blue 97 (C.I. Solvent Blue 97)

o Dispersing agent (e.g., a lignosulfonate-based or naphthalene sulfonate condensate product)

o Acetic acid (glacial)

o Sodium hydroxide (for post-cleaning, if necessary)

» Sodium hydrosulfite (for post-cleaning, if necessary)

» Non-ionic detergent

o Distilled or deionized water
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o High-temperature dyeing apparatus (e.g., a laboratory-scale jet dyer or a sealed stainless
steel dye pot in a heated bath)

o Beakers, graduated cylinders, and pipettes
e Magnetic stirrer and stir bar

e pH meter

e Drying oven

Procedure:

o Pre-treatment of Polyester Fibers:

o To ensure uniform staining, it is crucial to remove any oils, waxes, or sizing agents from
the polyester material.

o Wash the polyester fibers in a solution containing 1-2 g/L of a non-ionic detergent at 60-
70°C for 15-20 minutes.

o Rinse the fibers thoroughly with hot water and then with cold water until all detergent is
removed.

o Allow the fibers to air-dry or dry in an oven at a low temperature.
e Dye Bath Preparation:

o Weigh the dry polyester material to be stained. The following calculations are based on the
weight of the fiber (o0.w.f).

o Prepare a stock dispersion of Solvent Blue 97. In a beaker, create a paste of the required
amount of Solvent Blue 97 (e.g., 1.0% o.w.f. for a medium shade) with an equal amount
of dispersing agent (e.g., 1.0% o.w.f.).[1]

o Slowly add a small amount of warm water (40-50°C) to the paste while stirring
continuously to form a smooth, lump-free dispersion.
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o Set the liquor ratio (the ratio of the volume of the dye bath to the weight of the fiber), for
example, 1:20 (20 mL of water for every 1 gram of fiber).

o Fill the dyeing vessel with the required volume of distilled or deionized water.
o Add the prepared dye dispersion to the dye bath and mix well.
o Add a dispersing agent to the main bath (e.g., 0.5-1.0 g/L).

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[3]

e Staining Procedure:

o Introduce the pre-treated polyester fibers into the dye bath at a temperature of
approximately 60°C.[1]

o Run the material in the bath for 10-15 minutes at this temperature to ensure even wetting
and initial dye uptake.

o Increase the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.[1]

o Maintain the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation
within the fibers.[1]

o After the staining period, cool the dye bath down to 70°C at a rate of 2-3°C per minute.
e Post-staining Treatment (Reduction Clearing):

o This step is crucial to remove any unfixed dye from the fiber surface, thereby improving
wash fastness.

o Drain the dye bath and rinse the stained fibers with hot water.
o Prepare a fresh bath containing:
= 2 g/L Sodium hydrosulfite

» 2 g/L Sodium hydroxide
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= 1 g/L Non-ionic detergent

o Treat the stained fibers in this reduction clearing bath at 70-80°C for 15-20 minutes.[10]

o Rinse the fibers thoroughly with hot water and then cold water to remove all residual
chemicals.

o Neutralize the fibers with a dilute solution of acetic acid if necessary, followed by a final
cold water rinse.

e Drying:
o Squeeze or centrifuge the stained fibers to remove excess water.

o Dry the fibers in an oven at a temperature not exceeding 100°C.

Experimental Workflow Diagram
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Caption: Workflow for high-temperature exhaust staining of polyester fibers.
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Signaling Pathway and Logical Relationship
Diagram

In the context of this protocol, a signaling pathway is not directly applicable. However, the
logical relationship between key parameters and the outcome of the staining process can be
visualized.
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Caption: Logical relationships in the polyester staining process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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